Cas no 66671-05-4 (Heptane, 1-chloro-2,4,6-trimethyl-)

• Product Name: Heptane, 1-chloro-2,4,6-trimethyl-
• CAS No: 66671-05-4
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5288922
• Update Time: 2025-07-16

Heptane, 1-chloro-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1-chloro-2,4,6-trimethyl-

• Inchi： 1S/C10H21Cl/c1-8(2)5-9(3)6-10(4)7-11/h8-10H,5-7H2,1-4H3
• InChI Key： FNRUJKQLBDZBKB-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)CC(C)CC(C)C

Additional information on Heptane, 1-chloro-2,4,6-trimethyl-

Heptane, 1-chloro-2,4,6-trimethyl-

CAS No. 66671-05-4, commonly referred to as Heptane, 1-chloro-2,4,6-trimethyl-, is a chlorinated hydrocarbon with the molecular formula C₁₀H₁₉Cl. This compound belongs to the class of alkyl chlorides and is characterized by its unique structure and chemical properties. The molecule consists of a heptane backbone with a chlorine atom attached at the first carbon and methyl groups at the second, fourth, and sixth positions. This specific arrangement imparts distinctive reactivity and physical properties to the compound.

The synthesis of Heptane, 1-chloro-2,4,6-trimethyl- typically involves the chlorination of its parent hydrocarbon under controlled conditions. The reaction often employs free radical mechanisms or electrophilic substitution methods. Recent studies have explored the use of catalysts to enhance the efficiency of this process while minimizing by-products. Researchers have also investigated the stereochemical outcomes of these reactions to better understand the formation of this specific isomer.

In terms of physical properties, CAS No. 66671-05-4 exhibits a boiling point of approximately 95°C and a melting point around -98°C. These values are consistent with its structure, which combines a relatively large molecular size with moderate branching. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and diethyl ether. Its density is slightly higher than that of water due to the presence of the chlorine atom.

The chemical reactivity of Heptane, 1-chloro-2,4,6-trimethyl- is primarily influenced by the presence of the chlorine atom and the methyl substituents. The chlorine atom acts as an electrophilic center, making it susceptible to nucleophilic substitution reactions. Recent research has highlighted its potential as an intermediate in organic synthesis reactions. For instance, studies have demonstrated its use in forming biologically active compounds through alkylation and coupling reactions.

In addition to its role in organic synthesis, CAS No. 66671-05-4 has found applications in various industrial processes. It serves as a precursor for producing specialty chemicals and intermediates for pharmaceuticals and agrochemicals. Its stability under certain reaction conditions makes it a valuable component in manufacturing processes that require precise control over reactivity.

The environmental impact of Heptane, 1-chloro-2,4,6-trimethyl- has also been a topic of recent research interest. Studies have evaluated its biodegradation rates under different environmental conditions and its potential toxicity to aquatic organisms. These findings are crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, CAS No. 66671-05-4, or Heptane, 1-chloro-2,4,6-trimethyl-, is a versatile compound with significant applications in organic chemistry and industrial processes. Its unique structure and reactivity continue to make it an important subject for ongoing research aimed at optimizing its synthesis and expanding its utility across various fields.